Cas no 145306-21-4 (6-Bromo-2,3,3-trimethyl-3H-indole)
145306-21-4 structure
Product Name:6-Bromo-2,3,3-trimethyl-3H-indole
CAS No:145306-21-4
MF:C11H12BrN
MW:238.123682022095
CID:2777917
PubChem ID:67309112
Update Time:2025-04-21
6-Bromo-2,3,3-trimethyl-3H-indole Chemical and Physical Properties
Names and Identifiers
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- DTXSID00736812
- SCHEMBL2184823
- 6-Bromo-2,3,3-trimethyl-3H-indole
- 145306-21-4
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- Inchi: 1S/C11H12BrN/c1-7-11(2,3)9-5-4-8(12)6-10(9)13-7/h4-6H,1-3H3
- InChI Key: SKUKGKAUVXUSKE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)N=C(C)C2(C)C
Computed Properties
- Exact Mass: 237.01531Da
- Monoisotopic Mass: 237.01531Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12.4Ų
6-Bromo-2,3,3-trimethyl-3H-indole Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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